Cas no 271778-09-7 (5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
• CAS No: 271778-09-7
• MF: C₁₆H₁₂BrNO₂S
• MW: 362.240982055664
• CID: 6278365
• PubChem ID: 2058772
• Update Time: 2025-10-22

5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
• HMS599L19
• SCHEMBL914016
• 2-(4-bromophenyl)-5,6,7,8-tetrahydrobenzo[b]thiopheno[2,3-d]1,3-oxazin-4-one
• 271778-09-7
• ChemDiv1_004485
• 5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• F0239-0004
• AKOS000536305
• SR-01000439724-1
• AE-848/34540052
• 2-(4-bromophenyl)-5,6,7,8-tetrahydro-4H-benzo[4,5]thieno[2,3-d][1,3]oxazin-4-one
• SR-01000439724
• 2-(4-bromophenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
• 2-(4-bromophenyl)-5,6,7,8-tetrahydro-4H-[1]benzothieno[2,3-d][1,3]oxazin-4-one

• Inchi： 1S/C16H12BrNO2S/c17-10-7-5-9(6-8-10)14-18-15-13(16(19)20-14)11-3-1-2-4-12(11)21-15/h5-8H,1-4H2
• InChI Key： IFMXYYSVEWOADI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2=C(C(=O)O1)C1=C(CCCC1)S2

Computed Properties

• Exact Mass: 360.97721g/mol
• Monoisotopic Mass: 360.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 5-(4-bromophenyl)-4-oxa-8-thia-6-azatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one

5-(4-Bromophenyl)-4-Oxa-8-Thia-6-Azatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),5-Trien-3-One: A Comprehensive Overview

5-(4-Bromophenyl)-4-Oxa-8-Thia-6-Azatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),5-Trien-3-One, commonly referenced by its CAS number CAS No 271778-09-7, is a highly complex organic compound with a unique tricyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate arrangement of oxygen, sulfur, and nitrogen atoms within a fused ring system, which contributes to its distinctive chemical properties and potential applications in drug design and material science.

The molecular structure of this compound is defined by a tricyclo framework, where the 4-Oxa and 8-Thia designations indicate the presence of oxygen and sulfur atoms within the ring system, respectively. The 6-Aza designation highlights the inclusion of a nitrogen atom at position 6, further enhancing the compound's structural complexity. The presence of a bromine atom at position 4 on the phenyl ring adds another layer of functionality, making this compound a valuable substrate for further chemical modifications and studies.

Recent advancements in synthetic methodologies have enabled chemists to explore novel routes for the synthesis of this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. Researchers have demonstrated that the synthesis of CAS No 271778-09-7 can be achieved through a combination of cyclization reactions and cross-coupling techniques, such as the Suzuki-Miyaura coupling, which facilitates the formation of the aromatic ring system with high precision.

The unique electronic properties of this compound have made it an attractive candidate for applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Studies have shown that the tricyclic framework can serve as a scaffold for binding to various protein targets, potentially leading to novel therapeutic agents with improved efficacy and selectivity.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science, particularly in the development of advanced polymers and optoelectronic materials. The presence of heteroatoms within its structure contributes to its ability to participate in various supramolecular interactions, which can be harnessed to create materials with tailored physical and chemical properties.

Recent research has focused on understanding the photophysical properties of this compound, with studies revealing its potential as a fluorescent probe for sensing applications. The incorporation of bromine into the aromatic ring enhances its ability to emit light under specific conditions, making it a promising candidate for use in biosensing technologies.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to predict its reactivity towards various nucleophiles and electrophiles, aiding in the design of more efficient synthetic pathways and enabling chemists to explore new reaction mechanisms.

The growing interest in this compound is reflected in its increasing citation in scientific literature across multiple disciplines. Its versatility as both a synthetic building block and a functional material makes it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science.

In conclusion, 5-(4-Bromophenyl)-4-Oxa-8-Thia-6-Azatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),5-Trien-3-One, or CAS No 271778-09-7, stands as a testament to the ingenuity of modern organic chemistry. Its complex structure not only challenges chemists with intricate synthesis routes but also opens up new avenues for innovation across diverse scientific domains.